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Compound of Interest

Compound Name: 6"-Feruloylspinosin

Cat. No.: B1342905

Audience: Researchers, scientists, and drug development professionals.

Introduction: 6"'-Feruloylspinosin is a flavonoid glycoside found in Semen Ziziphi Spinosae. It
has garnered research interest for its potential therapeutic effects, including cardioprotective
and anti-inflammatory properties. These application notes provide a summary of the
experimental dosage and detailed protocols for in vivo studies to guide researchers in
designing their experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data from a representative in vivo study
investigating the effects of 6''-Feruloylspinosin.
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Parameter

Details

Reference

Compound

6"'-Feruloylspinosin

[1]

Animal Model

Male Wistar albino rats

[2]

Animal Weight

250-300 g

[2]

Dosage

5 mg/kg

[1](21(3]

Administration Route

Intraperitoneal (IP) injection

[1](2][3]

Vehicle

DMSO, further diluted in saline

[1]

Treatment Protocol

Single dose administered 30

minutes before surgery

[1](21[3]

Pathological Model

Acute Myocardial Infarction
(AMI) induced by myocardial

ischemia and reperfusion

[1]3]

Signaling Pathway

Inhibition of GSK33, activation
of PGC-10/Nrf2/HO-1 pathway

[1]

Experimental Protocols
Animal Model and Housing

Species: Male Wistar albino rats.[2]

Age: 8-10 weeks.[2]

Weight: 250-300 g.[2]

Housing: Animals should be housed under a 12-hour light/dark cycle at a controlled

temperature (23°C) and humidity (40-60%). Standard rodent chow and water should be

provided ad libitum.[2]

Acclimatization: Allow animals to acclimatize to the housing conditions before the

experiment.[2]
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» Ethics: All animal procedures must be approved by the institutional Animal Ethics Committee
and follow national guidelines for animal experimentation.[2]

Preparation of 6"'-Feruloylspinosin Solution

o Dissolve 6"'-Feruloylspinosin in Dimethyl Sulfoxide (DMSO) to create a stock solution.[1]

o Further dilute the stock solution in sterile saline to achieve the final desired concentration for
injection.[1]

e The final volume of the vehicle (DMSO-saline solution) should be equal for all experimental
groups, including the vehicle control group.[1]

Administration of 6"'-Feruloylspinosin

e Route: Intraperitoneal (IP) injection.[1][2][3]
» Dosage: 5 mg/kg body weight.[1][2][3]

¢ Timing: Administer the solution 30 minutes prior to the surgical procedure to induce
myocardial ischemia.[1][2][3]

e Procedure for IP Injection:

[¢]

Restrain the rat securely.

[e]

Locate the lower right quadrant of the abdomen to avoid the cecum.

o

Insert a sterile needle (e.g., 25-27 gauge) at a 30-40° angle.

o

Aspirate to ensure no blood or fluid is drawn, confirming correct placement in the
peritoneal cavity.

o

Inject the solution slowly.

Induction of Myocardial Ischemia and Reperfusion Injury

This protocol describes the establishment of a rat model of acute myocardial infarction (AMI).
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» Anesthetize the rats via intraperitoneal injection of sodium pentobarbital (50 mg/kg).[2]
e Provide mechanical ventilation using a volume-controlled rodent respirator.[2]

e Maintain the body temperature at 37°C using a heating pad throughout the surgery.[2]
o Perform a thoracotomy to expose the heart.

 Ligate the left anterior descending (LAD) coronary artery for 30 minutes to induce myocardial
ischemia.[2]

o After 30 minutes of ischemia, release the ligature to allow for 1 hour of reperfusion.[2]

e For the sham group, perform the same surgical procedure, including passing a thread
around the LAD, but without ligation.[1]

» At the end of the reperfusion period, euthanize the animals for sample collection (blood and
heart tissues).[2]

Visualizations
Signaling Pathway of 6'"'-Feruloylspinosin in
Cardioprotection
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6"'-Feruloylspinosin

6"'-Feruloylspinosin

inhibits

Signaling Cascade
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(Reduced Apoptosis, Attenuated Tissue Injury)
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Experimental Setup
Animal Acclimatization
(Male Wistar Rats, 250-300g)
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Preparation of 6"'-Feruloylspinosin
(5 mg/kg in DMSO-Saline)

Experimental Procedure
Intraperitoneal Injection
(30 min before surgery)
Anesthesia & Surgery
(LAD Ligation)
Myocardial Ischemia (30 min)
followed by Reperfusion (1 hr)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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